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Compound of Interest

Thiamphenicol glycinate
Compound Name:
hydrochloride

Cat. No. B1221911

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiamphenicol glycinate hydrochloride is a broad-spectrum antibiotic and a derivative of
thiamphenicol.[1] It functions by inhibiting bacterial protein synthesis through binding to the 50S
ribosomal subunit.[1] Due to its solubility in water, it is suitable for various pharmaceutical
formulations.[1] Proper preparation of a stock solution is a critical first step for in vitro and in
Vivo experiments to ensure accurate and reproducible results. This document provides a
detailed protocol for the preparation, storage, and handling of a thiamphenicol glycinate
hydrochloride stock solution.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for the
preparation of a thiamphenicol glycinate hydrochloride stock solution.
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Parameter Value Source
Molecular Weight 449.73 g/mol [2][3]
Appearance White to off-white solid [2]
Recommended Solvent Dimethyl sulfoxide (DMSO) [2]
Solubility in DMSO 250 mg/mL (555.89 mM) [2]
Recommended Stock

Concentration 20.8 mg/mL in DMSO [2]
Storage of Solid Compound 4°C, sealed from moisture [2]

] -20°C for up to 1 month; -80°C
Stock Solution Storage [2]
for up to 6 months

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mg/mL stock solution of thiamphenicol
glycinate hydrochloride in DMSO. This concentration is a practical starting point for most
laboratory applications and can be easily diluted to desired working concentrations.

Materials:

« Thiamphenicol glycinate hydrochloride powder

e Anhydrous or newly opened Dimethyl sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:
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» Pre-weighing Preparation: Before handling the compound, ensure that all necessary
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, are

worn.

» Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical
balance. Carefully weigh the desired amount of thiamphenicol glycinate hydrochloride
powder. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the
powder.

» Adding the Solvent: Using a calibrated pipette, add the appropriate volume of DMSO to the
microcentrifuge tube containing the powder. For a 10 mg/mL solution, add 1 mL of DMSO.
Note: Hygroscopic DMSO can significantly impact solubility; it is crucial to use newly opened
or anhydrous DMSO.[2]

» Dissolution: Close the tube tightly and vortex the solution until the powder is completely
dissolved. Gentle warming or sonication may be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile cryovials.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2] Ensure the tubes are clearly labeled with the
compound name, concentration, date of preparation, and solvent.

Diagrams

Workflow for Thiamphenicol Glycinate Hydrochloride Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of thiamphenicol glycinate hydrochloride.
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Mechanism of Action: Inhibition of Bacterial Protein Synthesis
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Caption: Thiamphenicol inhibits bacterial protein synthesis by binding to the 50S ribosomal
subunit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Thiamphenicol Glycinate Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1221911#thiamphenicol-glycinate-
hydrochloride-stock-solution-preparation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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